Cas no 2171178-21-3 ((2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine)

• Product Name: (2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine
• CAS No: 2171178-21-3
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6227537
• PubChem ID: 93509851
• Update Time: 2025-10-30

(2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine Chemical and Physical Properties

Names and Identifiers

• (2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine
• EN300-1275709
• 2171178-21-3

• Inchi： 1S/C9H16N2O2/c1-4-12-8-6-10-9(13-5-2)7(3)11-8/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： MDUTVABPKZOLDL-ZETCQYMHSA-N
• SMILES： O(CC)C1[C@H](C)N=C(CN=1)OCC

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Imidoesters Imidolactones

Additional information on (2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine

Comprehensive Overview of (2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine (CAS No. 2171178-21-3)

The compound (2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine (CAS No. 2171178-21-3) is a chiral dihydropyrazine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique stereochemistry and functional groups make it a valuable intermediate in organic synthesis. Researchers are increasingly interested in this molecule due to its role in the development of novel bioactive compounds and its relevance in asymmetric catalysis.

One of the key features of (2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine is its ethoxy-substituted pyrazine ring, which enhances its solubility and reactivity. This structural attribute is particularly advantageous in drug discovery, where modified pyrazine derivatives are explored for their therapeutic properties. Recent studies highlight its utility in designing central nervous system (CNS) targeting molecules, aligning with the growing demand for neurological disorder treatments.

In the context of green chemistry, CAS No. 2171178-21-3 has garnered attention for its potential in sustainable synthesis. The compound's low toxicity profile and compatibility with eco-friendly solvents make it a candidate for environmentally benign processes. This aligns with the global shift toward reducing chemical waste and adopting greener alternatives in industrial applications.

The synthesis of (2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine often involves stereoselective reactions, which are critical for achieving high enantiomeric purity. Techniques such as chiral auxiliary-assisted synthesis and enzymatic resolution are commonly employed. These methods are frequently searched by chemists seeking efficient synthetic routes for chiral intermediates, reflecting the compound's relevance in modern organic chemistry.

Another area of interest is the compound's application in flavor and fragrance chemistry. Pyrazine derivatives are known for their distinctive aroma profiles, and (2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine may contribute to the development of natural flavor enhancers. This ties into the consumer trend toward clean-label ingredients and natural food additives, which dominate current market discussions.

From a patent perspective, CAS No. 2171178-21-3 has been cited in several filings related to pharmaceutical formulations and agricultural chemicals. Its inclusion in proprietary blends underscores its commercial value and versatility. Companies are actively exploring its use in next-generation crop protection products, addressing the need for pesticide resistance management.

Analytical characterization of (2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure precise identification and quality control, which are essential for regulatory compliance in GMP manufacturing. Laboratories frequently search for analytical protocols to validate such compounds, highlighting the importance of standardized procedures.

In summary, (2S)-3,6-diethoxy-2-methyl-2,5-dihydropyrazine (CAS No. 2171178-21-3) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and flavor science. Its chiral integrity, synthetic versatility, and environmental compatibility position it as a key player in contemporary chemical research. As industries prioritize innovation and sustainability, this molecule is poised to play a pivotal role in future developments.